Cas no 2098139-70-7 (2-(3-(Pyridin-3-yl)-1H-pyrazol-4-yl)acetonitrile)

• Product Name: 2-(3-(Pyridin-3-yl)-1H-pyrazol-4-yl)acetonitrile
• CAS No: 2098139-70-7
• MF: C₁₀H₈N₄
• MW: 184.19732093811
• CID: 5045827
• Update Time: 2025-10-29

2-(3-(Pyridin-3-yl)-1H-pyrazol-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-(pyridin-3-yl)-1H-pyrazol-4-yl)acetonitrile
• 2-(5-pyridin-3-yl-1H-pyrazol-4-yl)acetonitrile
• 2-(3-(Pyridin-3-yl)-1H-pyrazol-4-yl)acetonitrile

• Inchi： 1S/C10H8N4/c11-4-3-9-7-13-14-10(9)8-2-1-5-12-6-8/h1-2,5-7H,3H2,(H,13,14)
• InChI Key： FUYKHRMZDMMIMM-UHFFFAOYSA-N
• SMILES： N1C(C2C=NC=CC=2)=C(C=N1)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 0.5
• Topological Polar Surface Area: 65.4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 491.7±40.0 °C at 760 mmHg
• Flash Point: 153.9±12.5 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(3-(Pyridin-3-yl)-1H-pyrazol-4-yl)acetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(3-(Pyridin-3-yl)-1H-pyrazol-4-yl)acetonitrile

Comprehensive Overview of 2-(3-(Pyridin-3-yl)-1H-pyrazol-4-yl)acetonitrile (CAS No. 2098139-70-7)

2-(3-(Pyridin-3-yl)-1H-pyrazol-4-yl)acetonitrile (CAS No. 2098139-70-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, characterized by its pyridine and pyrazole moieties, serves as a versatile intermediate in the synthesis of biologically active molecules. Its molecular formula, C10H8N4, and distinct functional groups make it a valuable building block for drug discovery and material science.

In recent years, the demand for nitrile-containing compounds like 2-(3-(Pyridin-3-yl)-1H-pyrazol-4-yl)acetonitrile has surged, driven by their role in the development of kinase inhibitors and other therapeutic agents. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in cancer research and neurodegenerative disease studies. The compound's ability to act as a ligand or scaffold in medicinal chemistry further enhances its appeal.

The synthesis of 2-(3-(Pyridin-3-yl)-1H-pyrazol-4-yl)acetonitrile typically involves multi-step reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity, addressing the growing need for sustainable and efficient production methods. These innovations align with the broader industry trend toward green chemistry and reduced environmental impact.

From an analytical perspective, 2-(3-(Pyridin-3-yl)-1H-pyrazol-4-yl)acetonitrile is often characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure precise identification and quantification, critical for quality control in industrial and academic settings. The compound's stability under various conditions has also been a subject of study, particularly for applications requiring long-term storage or transport.

Beyond pharmaceuticals, 2-(3-(Pyridin-3-yl)-1H-pyrazol-4-yl)acetonitrile has potential uses in material science, such as in the development of organic semiconductors or metal-organic frameworks (MOFs). Its electron-rich structure makes it a candidate for designing novel materials with tailored electronic properties. This versatility has led to increased patent filings and publications, reflecting its commercial and scientific relevance.

As the scientific community continues to explore the applications of 2-(3-(Pyridin-3-yl)-1H-pyrazol-4-yl)acetonitrile, questions about its scalability, toxicity profile, and regulatory status remain top-of-mind for researchers and manufacturers. Addressing these concerns will be crucial for its adoption in large-scale production and therapeutic pipelines. For now, its role as a key intermediate in cutting-edge research ensures its prominence in the chemical landscape.